N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C15H22N2O2/c1-16-9-8-13(10-14(16)18)15(19)17(2)11-12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3
• InChI Key: OQERPLZOOBMCHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N(C)CC2CCCCC2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide, also known as CX614, is a research chemical that has gained significant attention in the scientific community due to its potential cognitive-enhancing properties. This compound is a derivative of aniracetam, a popular nootropic drug, and has been shown to improve memory and learning in animal models.

Mechanism of Action

The exact mechanism of action of N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is not fully understood, but it is believed to enhance the activity of AMPA receptors, which are involved in synaptic plasticity and learning. This increased activity may result in improved memory and learning abilities.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been shown to have various biochemical and physiological effects, including increased release of neurotransmitters such as glutamate and acetylcholine, increased blood flow to the brain, and increased glucose uptake. These effects may contribute to its cognitive-enhancing properties.

Advantages and Limitations for Lab Experiments

One advantage of N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is its ability to enhance long-term potentiation, which is a widely used model for studying learning and memory. However, its effects on other cognitive functions and its safety profile in humans are still largely unknown. Additionally, N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is a research chemical and is not approved for human use, which may limit its applicability in certain studies.

Future Directions

There are several potential future directions for N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide research. One area of interest is its potential as a treatment for cognitive impairment in conditions such as Alzheimer's disease. Additionally, further studies are needed to determine its safety profile in humans and its effects on other cognitive functions. Finally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide can be synthesized through a multistep process involving the reaction of cyclohexylmethylamine, dimethylamine, and 2-pyridinecarboxylic acid. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been extensively studied in animal models for its potential as a cognitive enhancer. In one study, rats treated with N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide showed improved memory retention and learning abilities compared to control groups. Another study found that N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide could enhance long-term potentiation, a cellular mechanism thought to underlie learning and memory.